Ammonium dodecyl sulfate

• Molecular Formula: C12H29NO4S
• Molecular Weight: 283.43 g/mol
• IUPAC Name: azane;dodecyl hydrogen sulfate
• InChI: InChI=1S/C12H26O4S.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);1H3
• InChI Key: BTBJBAZGXNKLQC-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[NH4+]
• Canonical SMILES: CCCCCCCCCCCCOS(=O)(=O)O.N
• Color/Form: Clear liquid
• density: 1.03 at 68 °F (USCG, 1999)
• physical_description: Ammonium lauryl sulfate appears as light yellow liquid. May float or sink and mix with water. (USCG, 1999); Liquid
• Pictograms: Corrosive; Irritant
• Related CAS: 151-41-7 (Parent)
• synonyms: ammonium dodecyl sulfate; ammonium lauryl sulfate; dodecyl sulfate; dodecyl sulfate, ammonium salt; dodecyl sulfate, barium salt; dodecyl sulfate, cadmium salt; dodecyl sulfate, calcium salt; dodecyl sulfate, cesium salt; dodecyl sulfate, cobalt (+2) salt; dodecyl sulfate, copper (+2) salt; dodecyl sulfate, lead (+2) salt; dodecyl sulfate, lithium salt; dodecyl sulfate, magnesium salt; dodecyl sulfate, magnesium, sodium salt (4:1:2); dodecyl sulfate, manganese (+2) salt; dodecyl sulfate, manganese salt; dodecyl sulfate, nickel (+2) salt; dodecyl sulfate, potassium salt; dodecyl sulfate, rubidium salt; dodecyl sulfate, silver (+1) salt; dodecyl sulfate, strontium salt; dodecyl sulfate, thallium (+1) salt; dodecyl sulfate, zinc salt (2:1); lauryl sulfate; laurylsulfate; lithium dodecyl sulfate; lithium lauryl sulfate; magnesium dodecyl sulfate; magnesium lauryl sulfate; potassium dodecyl sulfate
• CAS No.: 2235-54-3

Description

Ammonium Dodecyl Sulfate is an anionic surfactant commonly used in various applications due to its unique properties. It reduces surface tension, adsorbs at interfaces, and self-aggregates. Its chemical structure consists of a dodecyl hydrophobic tail (12 carbon atoms) and a sulfate hydrophilic head . ADS is often employed as a detergent, emulsifier, and foaming agent in personal care products, cleaning agents, and industrial processes.

2.

Synthesis Analysis

This compound can be synthesized through the sulfonation of dodecylbenzene . The reaction involves introducing a sulfonic acid group (-SO3H) onto the benzene ring of dodecylbenzene. Subsequent neutralization with ammonium hydroxide yields ADS. The synthesis typically occurs in water or aqueous solutions.

3.

Molecular Structure Analysis

The molecular structure of ADS comprises a hydrophobic alkyl chain (dodecyl group) and a hydrophilic sulfate group. The dodecyl tail provides surfactant properties, while the sulfate head ensures water solubility. The arrangement of these groups allows ADS to form micelles in aqueous solutions, enhancing its surface activity.

4.

Chemical Reactions Analysis

• Esterification : ADS acts as a surfactant-type acid catalyst in esterification reactions between acids and alcohols in water-based systems.
• Micellar Dissociation : In solution, ADS forms micelles, which dissociate into individual surfactant molecules. The concentration of metal ions and hydrochloric acid affects the micellar properties.

5.

Scientific Research Applications

Industrial and Scientific Research Uses

Ammonium dodecyl sulfate is utilized in various scientific research and industrial production processes. It plays a significant role in the development of the social economy, particularly in ore flotation and metal recovery. The principles and methods of its applications in these areas are well-documented, along with an analysis of its advantages and disadvantages in different uses (Liu Hu-ping, 2013).

Improved Protein Sample Preparation in Mass Spectrometry

This compound has been shown to be a viable alternative to sodium dodecyl sulfate (SDS) for protein sample preparation, particularly in matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS). It offers improved performance in MALDI MS, with minimal degradation in mass resolution and accuracy. This is crucial for protein analysis in research and diagnostic laboratories (Nan Zhang, Liang Li, 2002).

Enhancing Ammonium Ion Adsorption from Water

Anionic surfactant-modified activated carbons, such as those modified with this compound, are effective adsorbents for ammonium removal from water. This modification improves the efficiency of ammonium ion adsorption in aqueous solutions, making it valuable for environmental and wastewater treatment applications (Wooram Lee, Sangwon Yoon, J. Choe, Miran Lee, Yongjun Choi, 2018).

Applications in Micellar Electrokinetic Chromatography

This compound is used in microchip micellar electrokinetic chromatography with electrospray ionization mass spectrometry. Its utilization demonstrates the importance of choosing suitable surfactants for sensitive and efficient analytical applications in chemistry and biochemistry (Ju‐Li Huang, Fu‐An Li, G. Her, 2011).

Environmental and Waste Treatment

This compound plays a role in environmental applications, particularly in the treatment of wastewater contaminated with fats. Its combination with polyelectrolytes can effectively reduce fat content in wastewater, highlighting its potential in environmental cleanup and waste management (Y. V. Shulevich, T. Nguyen, D. S. Tutaev, A. V. Navrotskii, I. Novakov, 2013).

Mechanism of Action

Target of Action

Ammonium dodecyl sulfate (ADS), also known as ammonium lauryl sulfate, primarily targets surfaces and interfaces due to its surfactant properties . The anion consists of a nonpolar hydrocarbon chain and a polar sulfate end group . This combination of nonpolar and polar groups allows ADS to interact with both polar and non-polar materials .

Mode of Action

ADS operates by reducing the surface tension of solutions, which enhances its ability to penetrate or “wet out” various surfaces, including porous structures like cloth, fibers, and hair . Above the critical micelle concentration, the anions organize into a micelle, forming a sphere with the polar, hydrophilic heads of the sulfate portion on the outside of the sphere and the nonpolar, hydrophobic tails pointing inwards towards the center .

Biochemical Pathways

In the context of copper (Cu) chemical mechanical polishing (CMP) of integrated circuit Cu wiring, ADS acts as an inhibitor in the slurry . It is absorbed on the Cu surface via electrostatic interactions, forming a thin porous film with small openings . Then, chemisorbed molecules effectively fill up the small openings, forming a compact passivating film to protect the Cu surface .

Pharmacokinetics

The pharmacokinetics of quaternary ammonium compounds like ADS are complex and depend on various factors . .

Result of Action

The overall effect of ADS’s action is a reduction in the surface tension of the solution, which enhances its ability to penetrate various surfaces . In the context of Cu CMP, the use of ADS leads to a reduction in step height from the initial 3800 Å to 654 Å .

Action Environment

The action of ADS can be influenced by environmental factors. For instance, in the context of Cu CMP, a significant kinetics enhancement is observed when ammonium sulfate is present in aerosols . Additionally, ADS should be stored in a cool, ventilated, and dry place, avoiding sunlight and rain .

Biochemical Analysis

Biochemical Properties

Ammonium dodecyl sulfate plays a significant role in biochemical reactions, particularly in the solubilization of proteins and lipids. It interacts with enzymes, proteins, and other biomolecules by disrupting their native structures. This disruption is primarily due to the compound’s ability to form micelles, which encapsulate hydrophobic regions of proteins, leading to their denaturation . For instance, in SDS-PAGE, this compound binds non-covalently to proteins, causing them to unfold and acquire a negative charge proportional to their length .

Cellular Effects

This compound affects various types of cells and cellular processes. It can disrupt cell membranes, leading to cell lysis and the release of intracellular contents . This surfactant also influences cell signaling pathways, gene expression, and cellular metabolism by altering the integrity of cellular membranes and affecting the function of membrane-bound proteins . In some cases, exposure to this compound can lead to cellular stress and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the hydrophobic regions of proteins and disrupting their tertiary and quaternary structures . This binding leads to protein denaturation and the formation of negatively charged protein-surfactant complexes. Additionally, this compound can inhibit or activate enzymes by altering their conformation and accessibility to substrates . Changes in gene expression may also occur as a result of the compound’s impact on cellular signaling pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but its effectiveness can diminish with prolonged exposure to air and light . Over time, this compound may degrade, leading to a reduction in its surfactant properties. Long-term exposure to the compound in in vitro or in vivo studies has shown that it can cause persistent changes in cellular function, including alterations in membrane permeability and enzyme activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low concentrations, the compound may cause mild irritation to the skin and eyes . At higher doses, it can lead to more severe toxic effects, including damage to internal organs and disruption of normal physiological processes . Threshold effects have been observed, where a certain concentration of this compound is required to elicit a noticeable biological response.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to lipid metabolism . It interacts with enzymes such as lipases and esterases, which are responsible for the breakdown of lipids. The compound can also affect metabolic flux by altering the availability of substrates and cofactors required for enzymatic reactions . Changes in metabolite levels, such as an increase in fatty acids, have been observed in the presence of this compound.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . The compound’s amphiphilic nature allows it to associate with both hydrophobic and hydrophilic molecules, facilitating its movement across cellular membranes. This property also contributes to its accumulation in specific cellular compartments, such as the endoplasmic reticulum and Golgi apparatus .

Subcellular Localization

This compound is localized in various subcellular compartments, including the plasma membrane, endoplasmic reticulum, and lysosomes . Its activity and function can be influenced by its localization, as the compound may interact with different sets of proteins and lipids in each compartment. Targeting signals and post-translational modifications may direct this compound to specific organelles, where it can exert its effects on cellular processes .